Cas no 1487518-82-0 (3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1487518-82-0
• MF: C₉H₇Cl₂F₃O
• MW: 259.052491426468
• CID: 5763374
• PubChem ID: 65321660
• Update Time: 2025-10-30

3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1939121
• 3-(2,5-dichlorophenyl)-1,1,1-trifluoropropan-2-ol
• CS-0352667
• 1487518-82-0
• AKOS014656707
• Benzeneethanol, 2,5-dichloro-α-(trifluoromethyl)-
• 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C9H7Cl2F3O/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： VVFVNONQELFFMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC(C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 257.9826047g/mol
• Monoisotopic Mass: 257.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 294.7±40.0 °C(Predicted)
• pka: 11.89±0.20(Predicted)

Additional information on 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 1487518-82-0)

3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1487518-82-0, belongs to a class of molecules that exhibit promising characteristics for further development into therapeutic agents. The presence of both chlorine and fluorine substituents in its molecular framework imparts distinct electronic and steric effects, which are critical in modulating its interactions with biological targets.

The synthesis of 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol involves a series of carefully orchestrated chemical reactions that highlight the importance of fluorine chemistry in modern drug design. The introduction of fluorine atoms into organic molecules is well-documented for its ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles. In this particular compound, the trifluoromethyl group and the dichlorophenyl moiety contribute to its overall reactivity and functionality, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting potential applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The dichlorophenyl group, in particular, has been identified as a key pharmacophore in several FDA-approved drugs, further supporting the interest in this structural motif.

One of the most compelling aspects of 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol is its versatility in chemical modification. Researchers have explored its derivatives to develop novel compounds with enhanced efficacy and reduced side effects. For instance, replacing one of the chlorine atoms with a hydroxyl group has been shown to improve solubility while maintaining biological activity. Similarly, introducing additional fluorine atoms at different positions has led to compounds with altered pharmacological profiles.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds are known for their ability to mimic natural substrates more closely than their non-fluorinated counterparts. This property is particularly advantageous when designing drugs that need to interact with highly specific biological targets. In the case of 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol, the trifluoromethyl group enhances its lipophilicity and binding affinity to proteins such as kinases and transcription factors.

Current research is also exploring the environmental impact of fluorinated compounds. While fluorine offers numerous benefits in drug design, there are concerns about its persistence in the environment. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint. Additionally, green chemistry principles are being applied to optimize the synthesis of 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol, ensuring that future applications are both effective and environmentally responsible.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their therapeutic potential. Companies are particularly interested in developing next-generation antiviral and anticancer agents that leverage the unique properties of fluorine. Preliminary studies on 3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol have shown promising results in preclinical models, paving the way for further clinical investigations.

In conclusion,3-(2,5-Dichlorophenyl)-1,1,1-trifluoropropan-2-ol (CAS No. 1487518-82-0) represents a significant advancement in medicinal chemistry. Its unique structure and functional properties make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,3-(2',5'-Dichlorophenyl)-'trifluoro-'propan-'-'alcohol will undoubtedly play a crucial role in shaping the future of healthcare.